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Compound of Interest

Compound Name: [4-(Methyithio)phenoxylacetic acid

Cat. No.: B170679

For Researchers, Scientists, and Drug Development Professionals

Introduction

[4-(Methylthio)phenoxy]acetic acid, with the CAS number 15267-49-9, is a sulfur-containing
phenoxyacetic acid derivative.[1] Its structure, featuring a methylthio group on the phenyl ring
linked to an acetic acid moiety via an ether bond, suggests potential for diverse chemical
interactions and biological activities. This technical guide provides a comprehensive overview
of the core physicochemical properties of this compound, essential for its application in
research and development.

Physicochemical Properties

A summary of the available quantitative data for [4-(Methylthio)phenoxy]acetic acid is
presented below. It is important to note that experimental data for several key parameters are
not readily available in the public domain. In such cases, predicted values from computational
models have been included and are clearly indicated.

Table 1: Summary of Physicochemical Properties of [4-(Methylthio)phenoxy]acetic acid
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Property Value Source
Molecular Formula CoH1003S [1]
Molecular Weight 198.24 g/mol [1]
Physical Form White to Yellow Solid [1]
Melting Point Data not available [2]
Boiling Point 359.2-°C at 760 mmHg 3]
(Predicted)
pKa Data not available [2]
Water Solubility Data not available [2]
logP Data not available [2]
Flash Point 171 °C (Predicted) [3]

Experimental Protocols

Detailed experimental protocols for the determination of key physicochemical properties are
outlined below. These are generalized methods and may require optimization for [4-
(Methylthio)phenoxy]acetic acid.

Melting Point Determination

The melting point of a solid is a measure of its purity and can be determined using a capillary
melting point apparatus.

Methodology:

o Asmall, finely powdered sample of [4-(Methylthio)phenoxy]acetic acid is packed into a
capillary tube, sealed at one end.

e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a controlled rate.
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e The temperature at which the substance begins to melt and the temperature at which it is
completely liquid are recorded as the melting range.

pKa Determination

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution.
Potentiometric titration is a common method for its determination.

Methodology:

A solution of [4-(Methylthio)phenoxy]acetic acid of known concentration is prepared in a
suitable solvent (e.g., water or a water/organic solvent mixture).

» A calibrated pH electrode is immersed in the solution.

o A standardized solution of a strong base (e.g., NaOH) is gradually added to the solution.
e The pH of the solution is recorded after each addition of the titrant.

o Atitration curve is generated by plotting the pH versus the volume of titrant added.

e The pKa is determined from the pH at the half-equivalence point of the titration curve.

Octanol-Water Partition Coefficient (logP) Determination

The octanol-water partition coefficient (logP) is a measure of the lipophilicity of a compound.
The shake-flask method is a standard technique for its experimental determination.

Methodology:

Equal volumes of n-octanol and water are pre-saturated with each other.

A known amount of [4-(Methylthio)phenoxy]acetic acid is dissolved in one of the phases.

The two phases are mixed in a separatory funnel and shaken until equilibrium is reached.

The layers are separated.
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e The concentration of the compound in each phase is determined using a suitable analytical
technique (e.g., UV-Vis spectroscopy or HPLC).

» The partition coefficient (P) is calculated as the ratio of the concentration in the octanol
phase to the concentration in the aqueous phase.

 logP is the logarithm of the partition coefficient.

Visualizations
Experimental Workflow for logP Determination

Preparation Experiment Analysis

Measure concentration Calculate P = _
H’| in each phase (e.g., HPLC) |—’| foctanol}[aqueous] |—’| CAEDEEP SR

Click to download full resolution via product page
Caption: Workflow for logP determination by the shake-flask method.

Due to the lack of available information on specific signaling pathways for [4-
(Methylthio)phenoxy]acetic acid, a generalized experimental workflow is provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of [4-
(Methylthio)phenoxy]acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170679#physicochemical-properties-of-4-methylthio-
phenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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